(R)-2-Chloro-1-(3-hydroxy-phenyl)-ethanol
Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves various methods including cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .
Chemical Reactions Analysis
The chemical reactions involving similar compounds can be complex and varied. For instance, the reductive cyclization of organic nitro compounds by carbon monoxide is one of the most appealing methods for producing nitrogen heterocycles .
Scientific Research Applications
Enantioselective Synthesis and Pharmaceutical Intermediates
(R)-2-Chloro-1-(3-hydroxy-phenyl)-ethanol serves as a crucial building block in the synthesis of various pharmaceuticals. For instance, it's used in the enantioselective preparation of β-blocker atenolol, a cardioselective medication. Such syntheses often involve biocatalysis, utilizing enzymes like lipase B from Candida antarctica for high enantiomeric excess, illustrating its role in producing chiral pharmaceutical intermediates (Lund, Bøckmann, & Jacobsen, 2016).
Microbial Reduction Techniques
The compound is also synthesized via microbial reduction methods. For example, using whole cells of Candida ontarioensis for asymmetric reduction, an efficient process for producing this compound has been developed. This approach emphasizes the feasibility and practicality of microbial processes in synthesizing chiral intermediates (Ni, Zhang, & Sun, 2012).
Biocatalysis in Pharmaceutical Synthesis
Biocatalysis has emerged as a key method in synthesizing this compound. Saccharomyces cerevisiae B5, for example, has been identified for its effectiveness in the stereoselective reduction of related compounds, contributing significantly to the industrial preparation of drugs like (R)-chlorprenaline, used for bronchitis and asthma (Ou, Wu, Yang, Cen, Liu, & Qi, 2003).
Biocatalytic Preparation and Chiral Intermediates
The biocatalytic preparation of this compound showcases its role as a pharmaceutical intermediate, particularly in developing chemokine CCR5 antagonists. Recombinant Escherichia coli cells are used for this purpose, demonstrating the compound's significance in the pharmaceutical industry (Chen, Xia, Liu, & Wang, 2019).
Catalysis and Stereoselectivity
Catalytic methods, particularly those involving enzymes like Lipozyme TL IM, have been utilized for the preparation of this compound. These methods are crucial for achieving high stereoselectivity and yield, essential for producing effective pharmaceuticals (Xia, Lin, & Chen, 2012).
Other Research Applications
Further research applications include the study of enthalpic changes in chiral compounds and exploration of novel Schiff bases with potential pharmaceutical applications. These studies contribute to the understanding of molecular interactions and the development of new drugs (Kimura, Khan, Ishii, Ueda, Matsushita, Kamiyama, & Fujisawa, 2006).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Phenolic compounds, which this molecule is a part of, are known to interact with a variety of cellular targets, including enzymes and receptors .
Mode of Action
Phenolic compounds are known to interact with their targets through various mechanisms, such as direct binding or modulation of enzymatic activity .
Biochemical Pathways
Phenolic compounds are known to influence various biochemical pathways, including those involved in inflammation and oxidative stress .
Pharmacokinetics
Phenolic compounds are generally known to have low oral bioavailability due to extensive metabolism by phase 1 (cyp p450 family) and phase 2 (udp-glucuronosyltransferases, sulfotransferases) enzymes in the enterocytes, liver, and also by gut microbiota .
Result of Action
Phenolic compounds are known to exhibit a wide range of biological effects, including antibacterial, anti-inflammatory, hepatoprotective, antithrombotic, antiviral, and anticarcinogenic activities .
Action Environment
Environmental factors can influence the action, efficacy, and stability of ®-2-Chloro-1-(3-hydroxy-phenyl)-ethanol. For instance, the gut microbiota plays a crucial role in the metabolic process of phenolic compounds, which can affect their bioavailability and biological activity .
Properties
IUPAC Name |
3-[(1R)-2-chloro-1-hydroxyethyl]phenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClO2/c9-5-8(11)6-2-1-3-7(10)4-6/h1-4,8,10-11H,5H2/t8-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLHYCWXPCNBCSH-QMMMGPOBSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)O)C(CCl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)O)[C@H](CCl)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101249397 | |
Record name | (αR)-α-(Chloromethyl)-3-hydroxybenzenemethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101249397 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
925430-39-3 | |
Record name | (αR)-α-(Chloromethyl)-3-hydroxybenzenemethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=925430-39-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-((1R)-2-Chloro-1-hydroxyethyl)phenol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0925430393 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | (αR)-α-(Chloromethyl)-3-hydroxybenzenemethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101249397 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-((1R)-2-chloro-1-hydroxyethyl)phenol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.118.385 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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